Cas no 1048915-21-4 (3-(1,3-benzodioxol-5-ylamino)indol-2-one)

• Product Name: 3-(1,3-benzodioxol-5-ylamino)indol-2-one
• CAS No: 1048915-21-4
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• MDL: MFCD00245735
• CID: 5186027
• Update Time: 2026-03-05

3-(1,3-benzodioxol-5-ylamino)indol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-ylamino)indol-2-one

• MDL： MFCD00245735
• Inchi： 1S/C15H10N2O3/c18-15-14(10-3-1-2-4-11(10)17-15)16-9-5-6-12-13(7-9)20-8-19-12/h1-7H,8H2,(H,16,17,18)
• InChI Key： DBJUGMPRJVREQU-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(NC2=CC=C3OCOC3=C2)C1=O

Additional information on 3-(1,3-benzodioxol-5-ylamino)indol-2-one

Research Brief on 3-(1,3-benzodioxol-5-ylamino)indol-2-one (CAS: 1048915-21-4): Recent Advances and Applications

The compound 3-(1,3-benzodioxol-5-ylamino)indol-2-one (CAS: 1048915-21-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights. Recent studies highlight its role as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-(1,3-benzodioxol-5-ylamino)indol-2-one derivatives to enhance their selectivity and potency against specific kinase targets. The researchers employed a structure-activity relationship (SAR) approach, identifying key modifications that improved binding affinity while minimizing off-target effects. Notably, the lead compound demonstrated nanomolar inhibitory activity against CDK2 and GSK-3β, two kinases implicated in cell cycle regulation and Alzheimer's disease pathology, respectively.

Further investigations into the mechanistic underpinnings of this compound revealed its ability to modulate oxidative stress pathways. A preclinical study conducted by Liu et al. (2024) demonstrated that 3-(1,3-benzodioxol-5-ylamino)indol-2-one exhibits neuroprotective effects in models of Parkinson's disease by attenuating mitochondrial dysfunction and reducing reactive oxygen species (ROS) production. These findings suggest its potential as a multi-target therapeutic agent for neurodegenerative disorders.

In addition to its kinase inhibitory properties, recent computational studies have explored the compound's interaction with other biological targets. Molecular docking simulations indicate that 3-(1,3-benzodioxol-5-ylamino)indol-2-one may also bind to the active site of histone deacetylases (HDACs), implicating its potential in epigenetic regulation. This dual functionality positions the compound as a versatile tool for probing complex biological pathways and developing novel therapeutics.

Despite these promising advances, challenges remain in optimizing the pharmacokinetic profile of 3-(1,3-benzodioxol-5-ylamino)indol-2-one. Recent pharmacokinetic studies highlight its moderate bioavailability and rapid metabolism, prompting ongoing efforts to design prodrugs or nanoformulations to enhance its therapeutic efficacy. Collaborative research initiatives are currently underway to address these limitations and advance the compound toward clinical evaluation.

In conclusion, 3-(1,3-benzodioxol-5-ylamino)indol-2-one represents a compelling case study in the intersection of chemical biology and drug discovery. Its diverse biological activities and modifiable scaffold offer numerous opportunities for further research and development. Future studies should focus on elucidating its off-target effects, optimizing its drug-like properties, and exploring its potential in combination therapies. As the field progresses, this compound may emerge as a key player in the next generation of targeted therapies for complex diseases.